3,8,8-Trimethyl-4-oxatricyclo[5.1.0.03,5]octane

Specification

• CAS No.: 2225-98-1
• Molecular Formula: C10H16O
• Molecular Weight: 152.23 g/mol
• IUPAC Name: 3,8,8-trimethyl-4-oxatricyclo[5.1.0.03,5]octane
• Standard InChI: InChI=1S/C10H16O/c1-9(2)6-4-8-10(3,11-8)5-7(6)9/h6-8H,4-5H2,1-3H3
• Standard InChI Key: AGHSZSJVJPSERC-UHFFFAOYSA-N
• SMILES: CC1(C2C1CC3(C(C2)O3)C)C
• Canonical SMILES: CC1(C2C1CC3(C(C2)O3)C)C

Introduction

3,8,8-Trimethyl-4-oxatricyclo[5.1.0.03,5]octane is a complex organic compound with the molecular formula C10H16O. It is also known by several synonyms, including 3,4-epoxycarane and 3-carene oxide. This compound is of interest in various fields due to its unique structure and potential applications.

Stereoisomers

This compound has several stereoisomers, including (1S,3S,5R,7R)-3,8,8-trimethyl-4-oxatricyclo[5.1.0.03,5]octane and (1α,3α,5α,7α)-3,8,8-trimethyl-4-oxatricyclo[5.1.0.03,5]octane, each with distinct properties and applications.

Synonyms and Identifiers

Synonym	CAS Number	EINECS Number
3,4-epoxycarane	2225-98-1	-
3-carene oxide	2225-98-1	-
(1S,3S,5R,7R)-3,8,8-trimethyl-4-oxatricyclo[5.1.0.03,5]octane	936-91-4	213-319-7
(1α,3β,5β,7α)-3,8,8-trimethyl-4-oxatricyclo[5.1.0.03,5]octane	21218-11-1	244-280-4

Preparation

The preparation of 3,8,8-Trimethyl-4-oxatricyclo[5.1.0.03,5]octane typically involves the oxidation of 3-carene, a naturally occurring compound found in pine trees. This process can yield various stereoisomers depending on the reaction conditions.

Applications

This compound and its derivatives are used in the fragrance industry due to their unique scent properties. Additionally, they are studied for potential biological activities, such as antimicrobial and antioxidant effects.

Physical and Chemical Data

Property	Value
Molecular Formula	C10H16O
Molecular Weight	152.23 g/mol
Boiling Point	182.5°C at 760 mmHg (for (1α,3β,5β,7α) isomer)
Refractive Index	1.504 (for (1α,3β,5β,7α) isomer)
Flash Point	51.8°C (for (1α,3β,5β,7α) isomer)
Vapour Pressure	1.1 mmHg at 25°C (for (1α,3β,5β,7α) isomer)